Ximelagatran Nitrile
Ximelagatran Nitrile
Brand Name:
Vulcanchem
CAS No.:
260790-61-2
VCID:
VC0131707
InChI:
InChI=1S/C24H32N4O4/c1-2-32-21(29)16-26-22(19-6-4-3-5-7-19)24(31)28-13-12-20(28)23(30)27-15-18-10-8-17(14-25)9-11-18/h8-11,19-20,22,26H,2-7,12-13,15-16H2,1H3,(H,27,30)/t20-,22+/m0/s1
SMILES:
CCOC(=O)CNC(C1CCCCC1)C(=O)N2CCC2C(=O)NCC3=CC=C(C=C3)C#N
Molecular Formula:
C24H32N4O4
Molecular Weight:
440.5 g/mol
Ximelagatran Nitrile
CAS No.: 260790-61-2
Reference Standards
VCID: VC0131707
Molecular Formula: C24H32N4O4
Molecular Weight: 440.5 g/mol
| CAS No. | 260790-61-2 |
|---|---|
| Product Name | Ximelagatran Nitrile |
| Molecular Formula | C24H32N4O4 |
| Molecular Weight | 440.5 g/mol |
| IUPAC Name | ethyl 2-[[(1R)-2-[(2S)-2-[(4-cyanophenyl)methylcarbamoyl]azetidin-1-yl]-1-cyclohexyl-2-oxoethyl]amino]acetate |
| Standard InChI | InChI=1S/C24H32N4O4/c1-2-32-21(29)16-26-22(19-6-4-3-5-7-19)24(31)28-13-12-20(28)23(30)27-15-18-10-8-17(14-25)9-11-18/h8-11,19-20,22,26H,2-7,12-13,15-16H2,1H3,(H,27,30)/t20-,22+/m0/s1 |
| Standard InChIKey | OBOJZPLHHDGCCL-RBBKRZOGSA-N |
| Isomeric SMILES | CCOC(=O)CN[C@H](C1CCCCC1)C(=O)N2CC[C@H]2C(=O)NCC3=CC=C(C=C3)C#N |
| SMILES | CCOC(=O)CNC(C1CCCCC1)C(=O)N2CCC2C(=O)NCC3=CC=C(C=C3)C#N |
| Canonical SMILES | CCOC(=O)CNC(C1CCCCC1)C(=O)N2CCC2C(=O)NCC3=CC=C(C=C3)C#N |
| Synonyms | N-[(1R)-2-[(2S)-2-[[[(4-Cyanophenyl)methyl]amino]carbonyl]-1-azetidinyl]-1-cyclohexyl-2-oxoethyl]glycine Ethyl Ester; |
| PubChem Compound | 10225271 |
| Last Modified | Nov 11 2021 |
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